N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H19N5O2S/c1-11-9-17(25)22-19(20-11)24-16(10-14(23-24)12-7-8-12)21-18(26)13-5-3-4-6-15(13)27-2/h3-6,9-10,12H,7-8H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: XSHUBPHDHJBBFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=CC=C4SC
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H19N5O2S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A study highlighted a novel synthetic route for creating benzamide-based 5-aminopyrazoles, leading to compounds with significant anti-influenza A virus activity. This innovative synthesis paves the way for developing potential treatments against avian influenza, showcasing the compound's role in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Anticancer and Anti-inflammatory Potential

Another study synthesized a series of novel pyrazolopyrimidines, evaluating them for their anticancer and anti-5-lipoxygenase activities. The findings indicate a promising avenue for developing new treatments targeting cancer and inflammation, highlighting the compound's versatility in medical research (Rahmouni et al., 2016).

Antimicrobial Activity

Research into novel 6-oxopyrimidin-1(6H)-yl benzamide derivatives has demonstrated their effectiveness against a variety of bacterial and fungal pathogens. This antimicrobial activity suggests the compound's potential use in treating infectious diseases, adding to its scientific and therapeutic significance (Devarasetty et al., 2019).

Herbicidal Activity

Further exploration of the compound's applications has led to the development of derivatives with potent herbicidal activity. These findings could influence agricultural practices by providing new tools for weed management, demonstrating the compound's diverse potential beyond pharmaceuticals (Luo et al., 2019).